Cas no 149928-42-7 (1-methyl-α-phenyl-1H-Imidazole-2-ethanamine)

• Product Name: 1-methyl-α-phenyl-1H-Imidazole-2-ethanamine
• CAS No: 149928-42-7
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 1106480
• PubChem ID: 19969642
• Update Time: 2025-04-20

1-methyl-α-phenyl-1H-Imidazole-2-ethanamine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-α-phenyl-1H-Imidazole-2-ethanamine
• AKOS009158567
• CS-0306409
• 149928-42-7
• EN300-60138
• 2-(1-methyl-1H-imidazol-2-yl)-1-phenylethan-1-amine
• SCHEMBL9570844

• Inchi： 1S/C12H15N3/c1-15-8-7-14-12(15)9-11(13)10-5-3-2-4-6-10/h2-8,11H,9,13H2,1H3
• InChI Key： FCQJZGCFXNHCHP-UHFFFAOYSA-N
• SMILES： N1(C)C=CN=C1CC(C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.8Ų